Cas no 103968-60-1 (1H-Imidazole-5-carboxylic acid, 2-bromo-4-methyl-1-(1-methylethyl)-,1-methylethyl ester)

• Product Name: 1H-Imidazole-5-carboxylic acid, 2-bromo-4-methyl-1-(1-methylethyl)-,1-methylethyl ester
• CAS No: 103968-60-1
• MF: C₁₁H₁₇BrN₂O₂
• MW: 289.168882131577
• CID: 1147173
• Update Time: 2024-07-27

1H-Imidazole-5-carboxylic acid, 2-bromo-4-methyl-1-(1-methylethyl)-,1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylic acid, 2-bromo-4-methyl-1-(1-methylethyl)-,1-methylethyl ester
• 1H-Imidazole-5-carboxylic acid, 2-bromo-4-methyl-1-(1-methylethyl)-, 1-methylethyl ester

• Inchi： 1S/C11H17BrN2O2/c1-6(2)14-9(8(5)13-11(14)12)10(15)16-7(3)4/h6-7H,1-5H3
• InChI Key： QZCUILGAOGOQMV-UHFFFAOYSA-N
• SMILES： C1(Br)N(C(C)C)C(C(OC(C)C)=O)=C(C)N=1

Computed Properties

• Exact Mass: 288.04741

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 353.1±34.0 °C(Predicted)
• PSA: 44.12
• pka: 1.85±0.60(Predicted)